Cas no 147834-58-0 (1-Propanone, 2-bromo-1-(pentamethylphenyl)-)

1-Propanone, 2-bromo-1-(pentamethylphenyl)- structure
147834-58-0 structure
Product Name:1-Propanone, 2-bromo-1-(pentamethylphenyl)-
CAS No:147834-58-0
MF:C14H19BrO
MW:283.204063653946
CID:3774808
PubChem ID:10902096
Update Time:2025-04-22

1-Propanone, 2-bromo-1-(pentamethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-bromo-1-(pentamethylphenyl)-
    • 147834-58-0
    • DTXSID001224180
    • 2-Bromo-1-(2,3,4,5,6-pentamethylphenyl)-1-propanone
    • Inchi: 1S/C14H19BrO/c1-7-8(2)10(4)13(11(5)9(7)3)14(16)12(6)15/h12H,1-6H3
    • InChI Key: FCNXQSZEGKRVPI-UHFFFAOYSA-N
    • SMILES: BrC(C)C(C1C(C)=C(C)C(C)=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 282.06193Da
  • Monoisotopic Mass: 282.06193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų
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